6-Fluoro-4,7-dimethyl-8-nitroquinoline
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Overview
Description
6-Fluoro-4,7-dimethyl-8-nitroquinoline is a fluorinated quinoline derivative with the molecular formula C11H9FN2O2 and a molecular weight of 220.20 g/mol . This compound is part of a broader class of fluorinated quinolines known for their significant biological and chemical properties . The incorporation of fluorine into the quinoline structure enhances its biological activity and provides unique chemical properties .
Preparation Methods
The synthesis of 6-Fluoro-4,7-dimethyl-8-nitroquinoline involves several steps, typically starting with the quinoline ring system. Common synthetic routes include cyclization and cycloaddition reactions, displacements of halogen atoms, and direct fluorinations . For instance, nucleophilic fluoro-dechlorination of 5,6,7,8-tetrachloroquinoline can yield various fluorinated quinolines . Industrial production methods often employ eco-friendly and sustainable processes, such as microwave and ultraviolet irradiation-promoted synthesis using reusable catalysts .
Chemical Reactions Analysis
6-Fluoro-4,7-dimethyl-8-nitroquinoline undergoes various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups, enhancing the compound’s reactivity.
Reduction: Reduction reactions can modify the nitro group, potentially leading to amine derivatives.
Cross-coupling reactions: These reactions, often catalyzed by transition metals, can introduce various substituents to the quinoline ring.
Major products formed from these reactions include various substituted quinolines, which can exhibit different biological activities.
Scientific Research Applications
6-Fluoro-4,7-dimethyl-8-nitroquinoline has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 6-Fluoro-4,7-dimethyl-8-nitroquinoline involves its interaction with various molecular targets. The fluorine atom enhances the compound’s ability to bind to enzymes and other proteins, potentially inhibiting their activity . This interaction can disrupt biological pathways, leading to antibacterial or antineoplastic effects .
Comparison with Similar Compounds
6-Fluoro-4,7-dimethyl-8-nitroquinoline can be compared with other fluorinated quinolines, such as:
7-Fluoro-4-chloroquinoline: Known for its antibacterial properties.
5-Fluoro-6,7,8-trichloroquinoline: Exhibits unique reactivity due to multiple halogen substitutions.
6,7-Difluoro-5,8-dichloroquinoline: Another example of a highly substituted quinoline with distinct chemical properties.
The uniqueness of this compound lies in its specific substitution pattern, which imparts unique reactivity and biological activity compared to other fluorinated quinolines .
Properties
Molecular Formula |
C11H9FN2O2 |
---|---|
Molecular Weight |
220.20 g/mol |
IUPAC Name |
6-fluoro-4,7-dimethyl-8-nitroquinoline |
InChI |
InChI=1S/C11H9FN2O2/c1-6-3-4-13-10-8(6)5-9(12)7(2)11(10)14(15)16/h3-5H,1-2H3 |
InChI Key |
RKINLRHRHZCXKR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C=C(C(=C(C2=NC=C1)[N+](=O)[O-])C)F |
Origin of Product |
United States |
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